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Compound of Interest

Compound Name: 2-Hydroxy-3-methylpyridine

Cat. No.: B085697

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides immediate and essential safety and
logistical information for the use of 2-Hydroxy-3-methylpyridine, a key intermediate in the
pharmaceutical and agrochemical industries.[1] Adherence to these guidelines is crucial for
ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling 2-Hydroxy-3-methylpyridine, a comprehensive approach to personal and
environmental protection is necessary. This includes the use of appropriate personal protective
equipment and engineering controls to minimize exposure.

Engineering Controls:

o Work in a well-ventilated area.[2][3] The use of a local exhaust ventilation system or a
chemical fume hood is recommended to prevent the dispersion of dust and vapors.[4]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[5]

Personal Protective Equipment:
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PPE Category Specification

Wear tightly fitting safety goggles or chemical
) safety glasses conforming to EN 166 (EU) or
Eye/Face Protection ]
NIOSH (US) standards. A face shield may also

be necessary.[2][3]

Handle with chemical-impermeable gloves that
_ . have been inspected prior to use. Wear
Skin Protection ] o )
protective clothing, including a lab coat and

boots, to prevent skin contact.[2][6][3]

If ventilation is inadequate or exposure limits are
exceeded, use a NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved respirator.[3][5] For
emergency situations, a self-contained
breathing apparatus (SCBA) may be required.[3]

Health Hazards and First Aid Measures

2-Hydroxy-3-methylpyridine is classified as harmful if swallowed, causes skin irritation, and
can cause serious eye damage or irritation.[6][5][7] It may also cause respiratory irritation.[6][5]

[7]

First Aid Procedures:
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the victim is not
breathing, provide artificial respiration and seek
immediate medical attention.[2] Do not use
mouth-to-mouth resuscitation if the substance

was ingested or inhaled.[2][6]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water.[2][6] If skin irritation occurs, seek medical

advice.[6]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do.[2][6] Continue rinsing and consult a

physician.[2][6]

Ingestion

Rinse the mouth with water.[2][6] Do not induce
vomiting. Call a poison control center or doctor

for treatment advice.[6][5]

Handling, Storage, and Disposal

Handling:

Storage:

Avoid contact with skin and eyes.[2][5]

Wash hands thoroughly after handling.[6][5]

Do not breathe dust, vapors, mist, or gas.[6][3]

Do not eat, drink, or smoke when using this product.[6][5]

Keep away from heat, open flames, and other sources of ignition.
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Store in a cool, dry, and well-ventilated place.[6][5]

Keep the container tightly closed.[6][5]

Store locked up.[6]

Store at temperatures between 0-8°C.[1]
Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[6]

e The product should be disposed of by a licensed waste disposal company.[4]
e Do not allow the product to enter drains.[8]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is critical to prevent further
contamination and exposure.

Spill Response Workflow:
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Evacuate Immediate Area

Wear Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Use non-sparking tools)

Place in a Suitable, Labeled Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Hydroxy-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b085697?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27920
https://www.echemi.com/sds/2-hydroxy-4-methyl-3-nitropyridine-pd180521145121.html
https://www.jubilantingrevia.com/uploads/files/328msds_0769GjGhs07Div.3sds2-Hydroxy-5-methylpyridine.pdf
https://www.tcichemicals.com/BE/en/sds/H0763_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24944&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/332msds_0102GjGhs07Div.03sds2-(Hydroxymethyl)pyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-methylpyridine
https://www.cdhfinechemical.com/images/product/msds/37_499030411_2-HYDROXYPYRIDINE-CASNO-142-08-5-MSDS.pdf
https://www.benchchem.com/product/b085697#personal-protective-equipment-for-handling-2-hydroxy-3-methylpyridine
https://www.benchchem.com/product/b085697#personal-protective-equipment-for-handling-2-hydroxy-3-methylpyridine
https://www.benchchem.com/product/b085697#personal-protective-equipment-for-handling-2-hydroxy-3-methylpyridine
https://www.benchchem.com/product/b085697#personal-protective-equipment-for-handling-2-hydroxy-3-methylpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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